N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide
• InChI: InChI=1S/C13H12INO4/c1-17-8-3-4-9(11(7-8)18-2)15-13(16)10-5-6-12(14)19-10/h3-7H,1-2H3,(H,15,16)
• InChI Key: HJAUJDZDHDYTRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)I)OC
• Molecular Formula: C13H12INO4
• Molecular Weight: 373.14 g/mol
• CAS No.: 505060-56-0

Description

The N-2,4-dimethoxyphenyl derivatives are a class of compounds that have been studied for their potential biological activities. For example, N-2,4-dimethoxyphenyl dithiolopyrrolone derivatives have been synthesized and evaluated as bacterial RNA polymerase inhibitors.

Synthesis Analysis

These derivatives were synthesized based on the dithiolopyrrolone scaffold. The specific synthesis process for “N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide” was not found in the available resources.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide has been shown to have a wide range of biological activities, making it a promising candidate for various therapeutic applications. One of the most extensively studied applications of this compound is its anti-cancer activity. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer.
In addition to its anti-cancer activity, this compound has also been shown to have anti-inflammatory and anti-microbial properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various animal models. Furthermore, this compound has been shown to have antimicrobial activity against various bacterial and fungal pathogens.

Mechanism of Action

Target of Action

The primary target of N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide is bacterial RNA polymerase (RNAP) . RNAP is a crucial enzyme involved in the synthesis of RNAs in bacteria, making it an attractive drug target .

Mode of Action

This compound: interacts with its target, the bacterial RNAP, by binding to the “switch region” of the enzyme . This region is divided into three pockets: the hydrogen bond sub pocket, the cleft sub pocket, and the hydrophobic pocket . The interaction between the compound and these pockets likely results in the inhibition of RNAP, thereby disrupting RNA synthesis in bacteria .

Biochemical Pathways

The inhibition of RNAP by This compound affects the transcription process in bacteria, which is a critical step in gene expression . By inhibiting this process, the compound disrupts the normal functioning of bacterial cells, leading to their eventual death .

Result of Action

The result of the action of This compound is the inhibition of bacterial RNA synthesis, leading to potent antimicrobial activity against certain Gram-positive bacteria . Specifically, some compounds displayed potent antimicrobial activity against Staphylococcus aureus and Streptococcus pneumoniae .

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide is its wide range of biological activities, which makes it a promising candidate for various therapeutic applications. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide. One area of interest is the development of this compound analogs with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications. Furthermore, studies are needed to determine the safety and toxicity of this compound in vivo, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide involves a multi-step process that starts with the reaction of 2,4-dimethoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-iodo-2-furoyl chloride to produce this compound. The final product is purified using column chromatography and characterized using various spectroscopic techniques.